Cas no 1806718-90-0 (Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806718-90-0
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4830875
• Update Time: 2025-05-20

Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H10F3NO4/c1-5-8(18-10(11,12)13)6(3-7(15)17-2)4-14-9(5)16/h4H,3H2,1-2H3,(H,14,16)
• SMILES： FC(OC1=C(C)C(NC=C1CC(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 0.8
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate

Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate: A Comprehensive Overview

The compound Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate, identified by the CAS number 1806718-90-0, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in drug development, agricultural chemistry, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a hydroxyl group at position 2, a methyl group at position 3, a trifluoromethoxy group at position 4, and an acetate ester group at position 5. These substituents contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of trifluoromethoxy groups in modulating the electronic properties of aromatic compounds. In the case of Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate, the trifluoromethoxy substituent enhances the electron-withdrawing effects on the pyridine ring, which can influence its reactivity in various chemical reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise control over molecular properties is crucial.

The synthesis of Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cross-coupling reactions or oxidation processes. These innovations have not only improved yield but also enhanced the purity of the final product, making it more suitable for high-value applications.

In terms of applications, Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate has shown promise in several areas. In drug discovery, its unique structure allows for interactions with specific biological targets, potentially leading to novel therapeutic agents. For example, studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. Additionally, its stability under various conditions makes it a candidate for use in agrochemicals, where it could serve as an active ingredient or a precursor for herbicides or insecticides.

The chemical properties of this compound are also advantageous in materials science. Its ability to form stable ester linkages makes it useful in polymer chemistry, where it can be incorporated into polymeric materials to enhance their mechanical or thermal properties. Furthermore, its fluorinated substituents contribute to hydrophobicity and resistance to degradation, which are desirable traits in advanced materials.

From an environmental perspective, understanding the fate and transport of Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate is critical. Recent research has focused on its biodegradation pathways and potential impact on ecosystems. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further investigation is needed to fully assess its long-term ecological effects and ensure sustainable practices in its production and application.

In conclusion, Methyl 2-hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetate (CAS No: 1806718-90-) stands out as a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.